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Compound of Interest

Compound Name: 6,9-Diazaspiro[4.5]decan-8-one
Cat. No.: B12339191
Get Quote
\ J

Executive Summary

Spirocyclic diamines have emerged as "privileged scaffolds" in modern drug discovery, offering
high fraction of sp3 character (

), reduced lipophilicity, and novel vectors for substituent exit compared to traditional flat
aromatic heterocycles.

This guide compares two structural isomers of the diazaspiro[4.5]decan-one family:

» 2,8-Diazaspiro[4.5]decan-1-one: A "Linear" scaffold featuring a piperidine ring spiro-fused to
a pyrrolidinone.[2] It is a validated pharmacophore in kinase (JAK/TYK2) and RIPK1
inhibitors.

e 6,9-Diazaspiro[4.5]decan-8-one: A "Compact" scaffold featuring a cyclopentane ring spiro-
fused to a piperazinone.[2] It serves as a constrained peptidomimetic (turn mimetic) and a
building block for GPCR ligands.

Key Comparison Matrix
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Feature

2,8-Diazaspiro[4.5]decan-1-
one

6,9-Diazaspiro[4.5]decan-8-
one

Core Topology

Distal: Nitrogens in separate

rings (5- and 6-membered).[2]

Proximal: Both nitrogens in the

6-membered ring.[2]

Vector Geometry

Extended/Rod-like.[2] Ideal for

linking two binding pockets.

Angular/Turn-like. Ideal for

compact active sites.

Primary Application

Kinase Inhibitors (JAK, TYK2),
RIPK1 Antagonists.

Peptidomimetics (

-turn), GPCR Ligands.

Synthetic Precursor

4-Piperidone derivatives.[2]

Cyclopentanone derivatives.[3]

[4105](6]

CAS Registry

Various (e.g., 1557667-08-9 for
6,9-isomer).[2][7][8][9][10]

Various (e.g., 1419209-31-6
derivatives).[2][3][7]

Part 1: Structural Analysis & Vector Topology[2]

The fundamental difference between these isomers lies in the distribution of heteroatoms

relative to the spiro-carbon (

). This dictates the "exit vectors"—the angles at which functional groups attached to the
nitrogens will project into a protein binding pocket.

2,8-Diazaspiro[4.5]decan-1-one (The "Connector")[2]

o Structure: A piperidine ring (Ring B) fused to a pyrrolidin-2-one (Ring A) at the C4 position of

the piperidine.[2]

e Topology: The

(amide nitrogen in 5-ring) and

(amine nitrogen in 6-ring) are separated by the spiro center.[2]

» Medicinal Utility: This separation allows the scaffold to act as a rigid linker. For example, in

JAK inhibitors, the
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often binds to the hinge region or solvent front, while the

amide interacts with the selectivity pocket.

6,9-Diazaspiro[4.5]decan-8-one (The "Turn Mimetic")[2]

e Structure: A cyclopentane ring (Ring A) fused to a piperazin-2-one (Ring B).[2]
e Topology: Both nitrogens (

and

) reside in the 6-membered ring.[2] The 5-membered ring is all-carbon and acts as a
lipophilic "cap" or steric block.[2]

e Medicinal Utility: The

motif mimics the backbone of a peptide (

-amino acid residue).[2] The spiro-fusion locks this motif into a specific conformation, making
it an excellent

-turn mimetic.[2]

Topological Visualization

The following diagram illustrates the connectivity and vector differences between the two
iIsomers.
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Caption: Comparative topology showing the distal nitrogen arrangement in the 2,8-isomer
versus the proximal arrangement in the 6,9-isomer.

Part 2: Synthetic Accessibility & Protocols[2]

Synthesis of spirocycles requires creating the quaternary carbon center. The strategies differ
significantly based on the starting ring size.

Synthesis of 2,8-Diazaspiro[4.5]decan-1-one

This scaffold is typically constructed from a 4-piperidone precursor.[2] The key step is a
Strecker reaction or a condensation that builds the 5-membered lactam ring onto the existing 6-
membered ring.[2]

Protocol: Strecker-Cyclization Route

o Start: N-Boc-4-piperidone.
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Step 1 (Strecker): React with trimethylsilyl cyanide (TMSCN) and an amine (e.qg.,
benzylamine or ammonia equivalent) to form the

-amino nitrile.

Step 2 (Hydrolysis/Cyclization): Acidic hydrolysis of the nitrile to the amide/acid, followed by
cyclization with a bidentate electrophile (like chloroacetyl chloride) or direct reductive
amination-cyclization if forming the lactam directly.

Optimized Route (Reference 1):
o React N-Boc-4-piperidone with ethyl cyanoacetate and ammonia.[2]

o Reduction of the nitrile and subsequent cyclization yields the lactam.

Synthesis of 6,9-Diazaspiro[4.5]decan-8-one

This scaffold is constructed from a cyclopentanone precursor.[2][4] The 6-membered

piperazinone ring is built around the ketone.[2]

Protocol: Amino-Nitrile Route

Start: Cyclopentanone.

Step 1 (Strecker): React with sodium cyanide (NaCN) and an amine (e.g., benzylamine) to
form 1-(benzylamino)cyclopentanecarbonitrile.

Step 2 (Coupling): React the secondary amine with ethyl chloroacetate or chloroacetyl
chloride.

Step 3 (Cyclization): Treat with base (e.g., NaH or KOtBu) to induce intramolecular attack of
the amide nitrogen onto the nitrile (or ester) to close the piperazinone ring.
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Caption: Parallel synthetic pathways. The 2,8-isomer builds a 5-ring onto a 6-ring; the 6,9-
isomer builds a 6-ring onto a 5-ring.[2]

Part 3: Medicinal Chemistry Applications[1][2][5][11]
2,8-Diazaspiro[4.5]decan-1-one in Drug Discovery

This scaffold is a proven entity in high-value targets.[2]

» RIPK1 Inhibitors: Used to block Receptor Interacting Protein Kinase 1, a driver of
necroptosis and inflammation. The spiro-lactam core provides a rigid orientation that fits the
ATP-binding pocket while projecting substituents to interact with the "DLG-out" conformation.

[2]
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o Key Compound: Compound 41 (Reference 1) demonstrated

nM against RIPK1.

e TYKZ2/JAKL Inhibitors: The scaffold serves as a selective hinge binder. The

nitrogen typically accepts a hydrogen bond from the hinge region, while the spiro-cycle
directs the rest of the molecule away from the ATP site to gain selectivity over other JAK
isoforms.

o Key Compound: Compound 48 (Reference 2) showed

nM for TYK2.

6,9-Diazaspiro[4.5]decan-8-one in Drug Discovery

While less represented in clinical candidates, this scaffold is a valuable "Building Block"
(Reference 3).[2]

e Peptidomimetics: The 6,9-isomer constrains the

torsion angles, effectively mimicking the Type I

-turn found in proteins.[2] This makes it ideal for disrupting Protein-Protein Interactions
(PPIs).[2]

¢ GPCR Ligands: Spiro-piperazinones are privileged structures for GPCRs (e.g., Neurokinin
receptors, Chemokine receptors). The bulky spiro-cyclopentane group can occupy
hydrophobic sub-pockets (e.g., the transmembrane bundle) while the polar piperazinone
interacts with extracellular loops.

Physicochemical Comparison
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Property 2,8-Isomer 6,9-Isomer Implication

) 6,9-isomer may have
Lower (more polar Higher (cyclopentane
LogP o = better CNS
surface area exposed) s lipophilic) ]
penetration.[2]

Similar polar surface

TPSA ~40-50 A2 (Lactam + ~40-50 Az (Amide + area; differences
Amine) Amine) driven by substituents.
[2]
) ) ) ) Both scaffolds prevent
] - High (Spiro center High (Spiro center ) S
Metabolic Stability ] ] metabolic oxidation at
blocks metabolism) blocks metabolism) )
the spiro-carbon.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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